2-(4-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)piperazin-1-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[4-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)piperazin-1-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H23N5O2/c24-18(19-12-15-4-2-10-25-15)13-22-6-8-23(9-7-22)17-11-14-3-1-5-16(14)20-21-17/h2,4,10-11H,1,3,5-9,12-13H2,(H,19,24)
• InChI Key: JSJZEWSVDNZNJX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=NN=C2C1)N3CCN(CC3)CC(=O)NCC4=CC=CO4
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol

Description

2-(4-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)piperazin-1-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C18H23N5O2 and its molecular weight is 341.415. The purity is usually 95%.
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Scientific Research Applications

Therapeutic Applications in Alzheimer's Disease

• A study described the synthesis and biological evaluation of 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides as a new class of selective and potent AChE inhibitors and amyloid β aggregation inhibitors. These compounds showed promising activity in inhibiting self-induced β-amyloid (Aβ) aggregation, with potential implications for Alzheimer's disease treatment (Umar et al., 2019).

Design and Synthesis of Novel Derivatives

• Another research effort focused on the design and synthesis of novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine. These compounds were evaluated for antidepressant and antianxiety activities, showing significant activity in animal models. This suggests potential applications in psychiatric disorder treatments (Kumar et al., 2017).

Anticancer Activity

• Research into the synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives explored their evaluation for anticancer activity. Some compounds exhibited good anticancer activity against various cancer cell lines, highlighting the potential for developing new anticancer agents (Kumar et al., 2013).

Antibacterial Agents

• A series of 2-[4-(2-furoyl)-1-piperazinyl]-N-aryl/aralkyl acetamides were synthesized and evaluated for their antibacterial potential. Some of these compounds showed excellent MIC values against various Gram-positive and Gram-negative bacterial strains, indicating their potential as therapeutic agents for bacterial infections (Hussain et al., 2018).